Cas no 209916-33-6 ([2-(Tert-butylsulfonylamino)phenyl]boronic acid)

[2-(Tert-butylsulfonylamino)phenyl]boronic acid structure
209916-33-6 structure
Product Name:[2-(Tert-butylsulfonylamino)phenyl]boronic acid
CAS No:209916-33-6
MF:C10H16BNO4S
MW:257.11434173584
CID:2104254
Update Time:2023-08-03

[2-(Tert-butylsulfonylamino)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methylpropan-2-ylsulfonamido)phenylboronic acid
    • [2-(Tert-butylsulfonylamino)phenyl]boronic acid
    • Inchi: 1S/C10H16BNO4S/c1-10(2,3)17(15,16)12-9-7-5-4-6-8(9)11(13)14/h4-7,12-14H,1-3H3
    • InChI Key: GTQASRKUJQOGJJ-UHFFFAOYSA-N
    • SMILES: S(C(C)(C)C)(NC1C=CC=CC=1B(O)O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 344
  • Topological Polar Surface Area: 95
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